Cas no 107693-87-8 (Urs-12-en-28-oic acid,1,3-dihydroxy-, (1b,3b)-)

• Product Name: Urs-12-en-28-oic acid,1,3-dihydroxy-, (1b,3b)-
• CAS No: 107693-87-8
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 164634
• PubChem ID: 183863
• Update Time: 2025-04-19

Urs-12-en-28-oic acid,1,3-dihydroxy-, (1b,3b)- Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,1,3-dihydroxy-, (1b,3b)-
• (+)-Kanericacid
• Kaneric acid
• 107693-87-8
• 1beta,3beta-Dihydroxyurs-12-en-28-oic acid
• (+)-Kaneric acid
• Urs-12-en-28-oic acid, 1,3-dihydroxy-, (1beta,3beta)-
• 1,3-Dihydroxyurs-12-en-28-oic acid
• DTXSID00910493

• Inchi： 1S/C30H48O4/c1-17-10-13-30(25(33)34)15-14-27(5)19(24(30)18(17)2)8-9-21-28(27,6)12-11-20-26(3,4)22(31)16-23(32)29(20,21)7/h8,17-18,20-24,31-32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20?,21+,22+,23-,24-,27-,28-,29+,30+/m1/s1
• InChI Key： IONFWKSMWBHQIK-IIJUFBHKSA-N
• SMILES： O[C@@H]1C[C@@H](C(C)(C)C2CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@@H](C)[C@H](C)[C@@H]5C4=CC[C@@H]3[C@]21C)O

Computed Properties

• Exact Mass: 472.35526001g/mol
• Monoisotopic Mass: 472.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids